Cas no 141177-96-0 (2,4(1H,3H)-Pyrimidinedione, 5-acetyl-3-(phenylmethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-acetyl-3-(phenylmethyl)-
• CAS No: 141177-96-0
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 1301549
• Update Time: 2024-08-03

2,4(1H,3H)-Pyrimidinedione, 5-acetyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-acetyl-3-(phenylmethyl)-

• Inchi： 1S/C13H12N2O3/c1-9(16)11-7-14-13(18)15(12(11)17)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,18)
• InChI Key： WALZKKWCLRMQHK-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(C)=O)C(=O)N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 244.08486

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Melting Point: 156-158 °C(Solv: ethanol (64-17-5))
• PSA: 66.48
• pka: 7.53±0.10(Predicted)